Cas no 75825-49-9 (2-(Diethylamino)-4-pyrimidinecarbonitrile)

• Product Name: 2-(Diethylamino)-4-pyrimidinecarbonitrile
• CAS No: 75825-49-9
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• MDL: MFCD15202259
• CID: 1076511
• PubChem ID: 12570274
• Update Time: 2025-04-24

2-(Diethylamino)-4-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Diethylamino)-4-pyrimidinecarbonitrile
• 2-(diethylamino)pyrimidine-4-carbonitrile
• CS-0455551
• 75825-49-9
• MFCD15202259
• AKOS005071818
• J-506355
• DTXSID00502913
• SB56065
• BE-0234

• MDL： MFCD15202259
• Inchi： 1S/C9H12N4/c1-3-13(4-2)9-11-6-5-8(7-10)12-9/h5-6H,3-4H2,1-2H3
• InChI Key： SLDCVYJSQXNFSX-UHFFFAOYSA-N
• SMILES： N(C1N=CC=C(C#N)N=1)(CC)CC

Computed Properties

• Exact Mass: 176.106196400g/mol
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(Diethylamino)-4-pyrimidinecarbonitrile

2-(Diethylamino)-4-pyrimidinecarbonitrile: A Comprehensive Overview

The compound 2-(Diethylamino)-4-pyrimidinecarbonitrile, also known by its CAS registry number 75825-49-9, is a synthetic pyrimidine derivative that has garnered significant attention in the field of biomedical research. This molecule belongs to a class of compounds characterized by their pyrimidine ring structure, which serves as a scaffold for various biological activities. The presence of a cyano group at position 4 and a diethylamino group at position 2 introduces unique electronic and steric properties that make this compound an interesting subject for drug discovery and pharmacological studies.

Recent advancements in medicinal chemistry have highlighted the potential of pyrimidine-based compounds as antitumor agents, antibiotics, and central nervous system (CNS) drugs. The 2-(Diethylamino)-4-pyrimidinecarbonitrile is no exception, as it exhibits promising in vitro and preclinical activity against a variety of disease models. This article delves into the structural features, biological activities, and therapeutic potential of this compound, providing a detailed analysis for researchers and professionals in the biomedical field.

The pyrimidine ring is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. This structure confers stability and reactivity, making it a versatile platform for medicinal applications. The substitution pattern in 2-(Diethylamino)-4-pyrimidinecarbonitrile—with the diethylamino group at position 2 and the cyano group at position 4—creates a unique electronic environment that influences its binding affinity, metabolism, and toxicity.

Recent studies have focused on the antitumor activity of this compound. In a series of in vitro experiments, 2-(Diethylamino)-4-pyrimidinecarbonitrile demonstrated potent cytotoxicity against several human cancer cell lines, including breast, lung, and colorectal carcinoma cells. The mechanism of action appears to involve induction of apoptosis through the modulation of key signaling pathways, such as the PI3K/AKT pathway, which is frequently dysregulated in cancer.

Furthermore, this compound has shown remarkable selectivity for cancerous cells over normal cellular counterparts, suggesting a favorable therapeutic index . This selectivity may be attributed to its ability to disrupt cell cycle regulation in tumor cells while sparing non-malignant cells. Such properties make it a promising candidate for further clinical development, particularly in the treatment of cancers with high unmet needs.

Another area of interest is the antibacterial activity of 2-(Diethylamino)-4-pyrimidinecarbonitrile. In recent research, this compound exhibited significant potency against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The exact mode of action remains under investigation, but preliminary data suggest that it may interfere with cell wall synthesis or proteinsynthesis pathways, two common targets for antibiotics.

The cyano group in the structure is particularly notable for its potential to enhance pharmacokinetic properties . The nitrile functionality can act as a metabolically stable group, reducing the likelihood of rapid degradation and increasing the compound's half-life in vivo. Additionally, the diethylamino group may improve solubility and bioavailability, which are critical factors in drug development.

Preclinical studies have also explored the toxicological profile of 2-(Diethylamino)-4-pyrimidinecarbonitrile. While it exhibits favorable selectivity and minimal off-target effects, further research is required to fully characterize its safety parameters . Understanding the metabolism, toxicokinetics, and long-term toxicological effects will be essential for advancing this compound into clinical trials.

In summary, 2-(Diethylamino)-4-pyrimidinecarbonitrile is a compelling candidate in the field of biomedical research, with demonstrated activity against cancer and bacterial infections. Its unique structural features and favorable pharmacokinetic properties position it as a promising drug candidate for further investigation. As the field of medicinal chemistry continues to evolve, compounds like this one will play a pivotal role in the development of novel therapies for some of the most challenging diseases facing humanity.